Cas no 345965-18-6 (Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester)

Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester structure
345965-18-6 structure
Product Name:Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
CAS No:345965-18-6
MF:C16H15BrO2
MW:319.193104028702
CID:1463341
Update Time:2024-08-23

Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
    • Inchi: 1S/C16H15BrO2/c1-2-13-10-14(17)8-9-15(13)16(18)19-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
    • InChI Key: URAOANIJEFDBLH-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C=C1CC

Computed Properties

  • Exact Mass: 318.02555

Experimental Properties

  • Density: 1.346±0.06 g/cm3(Predicted)
  • Boiling Point: 418.4±33.0 °C(Predicted)
  • PSA: 26.3
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